Cas no 101235-34-1 (2(1H)-Pyrimidinone,4-amino-1-[5-O-[(9Z)-1-oxo-9-octadecen-1-yl]-b-D-arabinofuranosyl]-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[5-O-[(9Z)-1-oxo-9-octadecen-1-yl]-b-D-arabinofuranosyl]-
• CAS No: 101235-34-1
• MF: C₂₇H₄₅N₃O₆
• MW: 507.662708044052
• CID: 228110
• PubChem ID: 6438895
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[5-O-[(9Z)-1-oxo-9-octadecen-1-yl]-b-D-arabinofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[5-O-[(9Z)-1-oxo-9-octadecen-1-yl]-b-D-arabinofuranosyl]-
• 5'-oleoyl cytarabine
• 2(1H)-Pyrimidinone, 4-amino-1-(5-O-(1-oxo-9-octadecenyl)-beta-D-arabinofuranosyl)-, (Z)-
• 5'-Oleoyl cytosine arabinoside
• 5'-Oleyl-ara-C
• TA7WJG93AR
• DTXSID601031218
• HY-14941
• 2(1H)-Pyrimidinone, 4-amino-1-(5-O-((9E)-1-oxo-9-octadecenyl)-beta-D-arabinofuranosyl)-
• DB05494
• ELACYTARABINE [USAN]
• [(2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl (E)-octadec-9-enoate
• CS-0003647
• ((2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl (E)-octadec-9-enoate
• ELACYT
• Elacytarabine (USAN/INN)
• D09712
• Cytarabine-5'-elaidate
• 2(1H)-PYRIMIDINONE, 4-AMINO-1-(5-O-((9E)-1-OXO-9-OCTADECEN-1-YL)-.BETA.-D-ARABINOFURANOSYL)-
• SCHEMBL15140172
• UNII-TA7WJG93AR
• CHEMBL2105665
• 188181-42-2
• Elacytarabine [INN]
• CP-4055
• 101235-34-1
• (E)-((2R,3S,4S,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl octadec-9-enoate.
• Elaidic acid-Cytarabine
• ELACYTARABINE [WHO-DD]
• 5'-O-(TRANS-9''-OCTADECENOYL)-1-SS-D-ARABINOFURANOSYL CYTOSINE
• P-4055
• 5'-O-(Elaidoyl) 1-beta-D-arabinofuranosylcytosine
• 4-AMINO-1-(5-O-((9E)-OCTADEC-9-ENOYL)-.BETA.-D-ARABINOFURANOSYL)PYRIMIDIN-2(1H)-ONE
• NS00071046
• CP 4055
• 5/'-oleoyl cytarabine
• CHEBI:177700
• AKOS040741571
• Q27289866
• Elacytarabine [USAN:INN]
• Elacytarabine
• 2(1H)-PYRIMIDINONE, 4-AMINO-1-(5-O-((9E)-1-OXO-9-OCTADECENYL)-.BETA.-D-ARABINOFURANOSYL)-
• CYTARABINE ELIADATE
• CP4055
• EX-A3127

• Inchi： 1S/C27H45N3O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(31)35-20-21-24(32)25(33)26(36-21)30-19-18-22(28)29-27(30)34/h9-10,18-19,21,24-26,32-33H,2-8,11-17,20H2,1H3,(H2,28,29,34)/b10-9+/t21-,24-,25+,26-/m1/s1
• InChI Key： FLFGNMFWNBOBGE-FNNZEKJRSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1COC(CCCCCCC/C=C/CCCCCCCC)=O)O)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 507.330836g/mol
• Monoisotopic Mass: 507.330836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 19
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 507.7g/mol
• XLogP3: 5.7
• Topological Polar Surface Area: 135Ų